Cas no 105170-52-3 (Benzonitrile, 3,5-dibromo-4-iodo-)

• Product Name: Benzonitrile, 3,5-dibromo-4-iodo-
• CAS No: 105170-52-3
• MF: C₇H₂Br₂IN
• MW: 386.809952259064
• CID: 3574161
• PubChem ID: 14673568
• Update Time: 2025-04-22

Benzonitrile, 3,5-dibromo-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,5-dibromo-4-iodo-
• 105170-52-3
• 3,5-dibromo-4-iodobenzonitrile
• SCHEMBL3215071

• Inchi： 1S/C7H2Br2IN/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H
• InChI Key： GHPZWUGPJIKRHD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Br)=C(I)C(Br)=C1

Computed Properties

• Exact Mass: 386.75782Da
• Monoisotopic Mass: 384.75987Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų